(E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-(1-benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C18H27N3O/c1-20(2)12-7-11-18(22)19-17-10-6-13-21(15-17)14-16-8-4-3-5-9-16/h3-5,7-9,11,17H,6,10,12-15H2,1-2H3,(H,19,22)/b11-7+
• InChI Key: HUXJKNBSBMKMBJ-YRNVUSSQSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NC1CCCN(C1)CC2=CC=CC=C2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NC1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

(E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide, also known as BDDE, is a synthetic compound that belongs to the family of designer drugs. It is a potent kappa-opioid receptor agonist and has been used in scientific research to study the effects of opioids on the central nervous system.

Mechanism of Action

(E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide acts as a potent kappa-opioid receptor agonist, which means that it binds to and activates the kappa-opioid receptor. This activation leads to the inhibition of the release of neurotransmitters such as dopamine, which are involved in the regulation of pain, stress, and addiction. (E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide also activates the G protein-coupled receptor signaling pathway, which leads to the activation of downstream signaling pathways and the modulation of cellular responses.
Biochemical and Physiological Effects:
(E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide has been shown to have a variety of biochemical and physiological effects, including the modulation of pain and stress responses, the development of tolerance and dependence to opioids, and the regulation of mood and behavior. (E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide has also been shown to have anti-inflammatory and neuroprotective effects, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

(E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide has several advantages for lab experiments, including its high potency and selectivity for the kappa-opioid receptor, its ability to cross the blood-brain barrier, and its stability in vitro. However, (E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide also has several limitations, including its potential toxicity and the lack of available data on its long-term effects.

Future Directions

There are several future directions for research on (E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide, including the development of new synthetic analogs with improved pharmacological properties, the investigation of its potential therapeutic applications, and the study of its long-term effects on the central nervous system. Additionally, further research is needed to understand the mechanism of action of (E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide and its interactions with other neurotransmitter systems.

Synthesis Methods

(E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide can be synthesized using a variety of methods, including the reaction of piperidine with benzyl chloride, followed by the reaction of the resulting compound with N,N-dimethylaminoethyl chloride. The final step in the synthesis involves the reaction of the intermediate compound with acryloyl chloride. The yield of (E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide can be improved by using a solvent such as chloroform or dichloromethane.

Scientific Research Applications

(E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide has been used in scientific research to study the effects of opioids on the central nervous system. It has been shown to have a high affinity for the kappa-opioid receptor, which is involved in the regulation of pain, stress, and addiction. (E)-N-(1-Benzylpiperidin-3-yl)-4-(dimethylamino)but-2-enamide has been used to study the role of the kappa-opioid receptor in the modulation of pain and stress responses, as well as the development of tolerance and dependence to opioids.